![molecular formula C19H26N2O2 B4753808 N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide](/img/structure/B4753808.png)
N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide
Overview
Description
N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme, gamma-aminobutyric acid (GABA) aminotransferase. This enzyme is responsible for the breakdown of GABA, an inhibitory neurotransmitter in the brain. CPP-115 has been studied extensively for its potential therapeutic applications in various neurological disorders.
Mechanism of Action
N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide works by inhibiting the breakdown of GABA, an inhibitory neurotransmitter in the brain. This results in increased levels of GABA in the brain, which can have a calming effect and reduce seizure activity. In addition, N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide has been shown to increase the levels of GHB (gamma-hydroxybutyrate), a compound that has been shown to have anxiolytic effects.
Biochemical and Physiological Effects:
N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide has been shown to increase the levels of GABA and GHB in the brain, which can have a calming effect and reduce seizure activity. It has also been shown to reduce drug-seeking behavior in animal models of addiction. N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide has been shown to have a good safety profile in preclinical studies.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide in lab experiments is its potency and selectivity for GABA aminotransferase. This allows for more precise targeting of this enzyme and reduces the potential for off-target effects. One limitation of using N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide in lab experiments is its limited solubility in water, which can make dosing and administration more difficult.
Future Directions
There are several potential future directions for research on N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide. One area of interest is its potential therapeutic applications in other neurological disorders such as Parkinson's disease and Huntington's disease. Another area of interest is its potential use in combination with other drugs to enhance their therapeutic effects. Additionally, further research is needed to fully understand the long-term safety and efficacy of N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide in humans.
Scientific Research Applications
N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide has been studied for its potential therapeutic applications in various neurological disorders such as epilepsy, addiction, and anxiety. In preclinical studies, N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide has shown promising results in reducing seizure activity and increasing the duration of seizure-free periods. It has also been shown to reduce drug-seeking behavior in animal models of addiction. N-cyclooctyl-2-oxo-1-phenyl-3-pyrrolidinecarboxamide has also been studied for its potential anxiolytic effects.
properties
IUPAC Name |
N-cyclooctyl-2-oxo-1-phenylpyrrolidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O2/c22-18(20-15-9-5-2-1-3-6-10-15)17-13-14-21(19(17)23)16-11-7-4-8-12-16/h4,7-8,11-12,15,17H,1-3,5-6,9-10,13-14H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQACXISRJWAFKT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CCC1)NC(=O)C2CCN(C2=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclooctyl-2-oxo-1-phenylpyrrolidine-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.